2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[3-[(4-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-methyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H23N3O3S2/c1-16-5-4-6-18(13-16)26(2)21(28)15-32-24-25-20-11-12-31-22(20)23(29)27(24)14-17-7-9-19(30-3)10-8-17/h4-13H,14-15H2,1-3H3
• InChI Key: YXRDKHMMJSICKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(C)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)OC)SC=C3
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol
• CAS No.: 1252892-61-7

Description

2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potent Dual Inhibitors

2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-(3-methylphenyl)acetamide and its analogs have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds demonstrate significant potency, with some achieving dual inhibitory activity against human TS and DHFR, indicating their potential for therapeutic applications in cancer treatment due to their ability to interfere with DNA synthesis in rapidly dividing cells (Gangjee et al., 2008).

Anticancer Activity

Further research into the chemical family of this compound has led to the development of novel compounds that exhibit anticancer activity. By modifying the core structure, researchers have synthesized derivatives that show appreciable cancer cell growth inhibition against several cancer cell lines, suggesting their potential as anticancer agents (Al-Sanea et al., 2020).

Synthesis of Antitumor Derivatives

The synthesis of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives based on modifications of the core structure of this compound has been reported. These derivatives exhibit potent antitumor activity, with some compounds being nearly as active as standard chemotherapy agents against various human cancer cell lines. This highlights the potential of these compounds in the development of new anticancer therapies (Hafez & El-Gazzar, 2017).

Crystal Structure Insights

The crystal structures of derivatives related to this compound have been determined, providing insight into their folded conformation and the intramolecular hydrogen bonding that stabilizes this conformation. Such structural insights are crucial for understanding the interaction of these compounds with their biological targets, paving the way for the design of more potent and selective inhibitors (Subasri et al., 2016).